Cas no 749833-17-8 (1-(3-Bromo-phenyl)-piperazin-2-one)

• Product Name: 1-(3-Bromo-phenyl)-piperazin-2-one
• CAS No: 749833-17-8
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD06658380
• CID: 2133251
• Update Time: 2025-07-28

1-(3-Bromo-phenyl)-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromephenyl)-piperazin-2-one
• 1-(3-bromophenyl)piperazin-2-one
• 1-(3-BROMO-PHENYL)-PIPERAZIN-2-ONE
• 1-(3-Bromophenyl)piperazine-2-one
• 9432AH
• 2-Piperazinone, 1-(3-bromophenyl)-
• AB25793
• 2-Piperazinone,1-(3-bromophenyl)-, hydrochloride (1:1)
• 1-(3-Bromo-phenyl)-piperazin-2-one

• MDL： MFCD06658380
• Inchi： 1S/C10H11BrN2O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7H2
• InChI Key： NGJQSFABNPLHFX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CNCC1)=O

Computed Properties

• Exact Mass: 254.005
• Monoisotopic Mass: 254.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Additional information on 1-(3-Bromo-phenyl)-piperazin-2-one

Research Brief on 1-(3-Bromo-phenyl)-piperazin-2-one (CAS: 749833-17-8): Recent Advances and Applications

1-(3-Bromo-phenyl)-piperazin-2-one (CAS: 749833-17-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3-Bromo-phenyl)-piperazin-2-one, emphasizing its role as a precursor in the synthesis of dopamine receptor ligands. The study demonstrated that this compound can be efficiently synthesized via a multi-step process involving bromination and cyclization, with an overall yield of 78%. The researchers also noted its stability under various pH conditions, making it suitable for further derivatization.

In the context of pharmacological applications, a recent preprint on bioRxiv investigated the binding affinity of 1-(3-Bromo-phenyl)-piperazin-2-one to serotonin receptors. The study utilized computational docking and in vitro assays, revealing moderate affinity for the 5-HT2A receptor subtype. These findings suggest potential applications in the development of neuropsychiatric drugs, although further in vivo studies are warranted to confirm its efficacy and safety.

Another noteworthy development is the use of 1-(3-Bromo-phenyl)-piperazin-2-one in the design of kinase inhibitors. A 2024 paper in ACS Chemical Biology reported its incorporation into a novel scaffold targeting Bruton's tyrosine kinase (BTK). The resulting analogs exhibited promising inhibitory activity in preclinical models of autoimmune diseases, with IC50 values in the low micromolar range. This highlights the versatility of the compound in addressing diverse therapeutic targets.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 1-(3-Bromo-phenyl)-piperazin-2-one. A review in Drug Discovery Today (2023) pointed out the need for improved bioavailability and metabolic stability, which are critical for clinical translation. Future research directions may include structural modifications to enhance these properties while retaining the compound's pharmacological activity.

In conclusion, 1-(3-Bromo-phenyl)-piperazin-2-one (CAS: 749833-17-8) continues to be a valuable building block in medicinal chemistry, with emerging applications in CNS disorders and kinase inhibition. Ongoing research is expected to further elucidate its potential and address current limitations, paving the way for its integration into next-generation therapeutics.